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Compound of Interest

Compound Name: Tributyl Citrate

Cat. No.: B047237

Tributyl Citrate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the molecular structure, chemical properties, and
pharmaceutical applications of tributyl citrate (TBC). It is intended to be a valuable resource
for professionals in research and drug development, offering detailed data, experimental
methodologies, and logical workflows.

Molecular Structure and Identification

Tributyl citrate (TBC) is an ester of citric acid and n-butanol.[1] It is a colorless, non-toxic, oily
liquid with a slight fruity odor at room temperature.[2] TBC is recognized for its low volatility and
high compatibility with a wide range of polymers.[3][4]

Below is a summary of its key identifiers:
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Identifier Value

IUPAC Name tributyl 2-hydroxypropane-1,2,3-tricarboxylate[5]

Synonyms Tri-n-butyl citrate, Butyl citrate, TBC, Citroflex
4[5][6]

CAS Number 77-94-1[6]

Molecular Formula C18H3207[5]

Molecular Weight 360.44 g/mol [5]

EC Number 201-071-2

Chemical and Physical Properties

Tributyl citrate's physical and chemical properties make it a versatile compound for various
applications, particularly as a plasticizer.[7] It is practically insoluble in water but soluble in most
organic solvents such as methanol, acetone, carbon tetrachloride, acetic acid, and mineral oil.

[2]

A summary of its key quantitative properties is presented below:
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Property Value

Appearance Clear, colorless to pale-yellow, oily liquid[2][8]
Odor Odorless to slightly fruity[9]

Melting Point -20 °C[8][10]

Boiling Point 170 °C at 133.3 Pa[?]

234 °C at 17 mmHg[4]

Density 1.037 - 1.045 g/mL at 25 °C[10]

1.043 g/cm3 at 20 °C[2]

Refractive Index 1.443 - 1.445 at 25 °C[9]

Flash Point 185 °C (open cup)[2]

Insoluble in water; Soluble in most organic

Solubilit
Y solvents[2][9]

Role in Pharmaceutical Formulations

Tributyl citrate is a widely used excipient in the pharmaceutical industry, primarily functioning
as a non-toxic and biodegradable plasticizer.[3][11] Its safety profile makes it suitable for
sensitive applications, including medical devices and pharmaceutical coatings.[3]

Key applications in drug development include:

o Plasticizer for Polymer Coatings: TBC is used to plasticize polymers in formulated
pharmaceutical coatings for capsules, tablets, beads, and granules. This enhances the
flexibility and durability of the coating.

o Controlled Release Formulations: It is a key component in immediate-release, sustained-
release, and enteric-coated formulations.

o Taste Masking: The coatings containing tributyl citrate can be used for taste-masking
purposes.
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 Alternative to Phthalates: Due to health concerns associated with phthalate-based
plasticizers, TBC is considered a safe and effective alternative.[2][3]

Tributyl citrate is generally regarded as a nontoxic and nonirritating material, though ingestion
of large quantities may be harmful. For storage, it should be kept in well-closed containers in a
cool, dry location at temperatures not exceeding 38°C. It is incompatible with strong alkalis and
oxidizing materials.

Experimental Protocols
Synthesis of Tributyl Citrate via Esterification

The most common method for synthesizing tributyl citrate is the esterification of citric acid
with n-butanol, often in the presence of an acid catalyst like sulfuric acid.[1]

Objective: To synthesize tributyl citrate from citric acid and n-butanol.

Materials:

Citric acid

e n-butanol

e Acid catalyst (e.g., concentrated sulfuric acid, SO42-/ZrO2—TiOz2)[1]

e Sodium bicarbonate solution (for neutralization)[12]

e Anhydrous calcium chloride (for drying)[12]

 Activated carbon (for decolorization)[12]

o Organic solvent (e.g., ether)[12]

Equipment:

e Round bottom three-neck flask

o Magnetic stirrer
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Thermometer

Condenser

Heating mantle

Separatory funnel

Distillation apparatus
Procedure:
o Esterification Reaction:

o In a round bottom flask, combine citric acid and an excess of n-butanol (a common molar
ratio is 1:4.5 or 1:5, acid to alcohol).[1][12]

o Add the acid catalyst.

o Heat the mixture to the reaction temperature, typically between 110-120 °C, and stir
continuously.[1][12]

o The reaction is carried out for several hours (e.g., 3.5 hours) to allow for the esterification
to proceed to completion.[12] Water produced during the reaction is removed to drive the
equilibrium towards the product.

o Neutralization and Washing:
o After the reaction is complete, cool the mixture.

o Wash the mixture with water and then neutralize any remaining acid catalyst with a sodium
bicarbonate solution.[12]

o Separate the organic layer, which contains the tributyl citrate, from the aqueous layer
using a separatory funnel.[12]

e Purification:

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2025/ra/d5ra02407b
https://www.researchgate.net/publication/272631576_Synthesis_of_Bis-Tributyl_citrate_acidesters_as_Novel_Green_Plasticizers
https://pubs.rsc.org/en/content/articlelanding/2025/ra/d5ra02407b
https://www.researchgate.net/publication/272631576_Synthesis_of_Bis-Tributyl_citrate_acidesters_as_Novel_Green_Plasticizers
https://www.researchgate.net/publication/272631576_Synthesis_of_Bis-Tributyl_citrate_acidesters_as_Novel_Green_Plasticizers
https://www.researchgate.net/publication/272631576_Synthesis_of_Bis-Tributyl_citrate_acidesters_as_Novel_Green_Plasticizers
https://www.benchchem.com/product/b047237?utm_src=pdf-body
https://www.researchgate.net/publication/272631576_Synthesis_of_Bis-Tributyl_citrate_acidesters_as_Novel_Green_Plasticizers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o The organic layer is then washed again with water.

o The crude ester can be dissolved in a solvent like ether and dried using a drying agent
such as anhydrous calcium chloride.[12]

o To remove color impurities, the solution can be treated with activated carbon.[12]

¢ Isolation:

o Finally, the solvent and any unreacted n-butanol are removed by distillation under reduced
pressure to yield the purified tributyl citrate product.[12]

Analysis by Gas Chromatography-Mass Spectrometry
(GCIMS)

Gas chromatography is a common analytical technique used to determine the purity of tributyl
citrate and to quantify its presence in various matrices, such as pharmaceutical formulations or
adhesives.[13]

Objective: To determine the concentration of tributyl citrate in a sample.
Methodology:

o Sample Preparation: The sample containing tributyl citrate is extracted using a suitable
organic solvent, such as n-hexane.[13] For solid dosage forms, the coating may first need to
be dissolved.

o Chromatographic System: A gas chromatograph equipped with a mass spectrometer
(GC/MS) is used. A common column for this analysis is a DB-1 or similar non-polar column.

e GC Conditions:

o Injector Temperature: Set to a temperature that ensures rapid volatilization of the sample
without degradation.

o Oven Temperature Program: A temperature gradient is typically used to separate the
components of the mixture. For example, starting at a lower temperature and ramping up
to a higher temperature.
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o Carrier Gas: Helium or hydrogen is commonly used as the carrier gas.

o Mass Spectrometry: The mass spectrometer is operated in a mode that allows for the
detection and quantification of the target molecule. Selected lon Monitoring (SIM) mode is
often used for its high sensitivity and selectivity, monitoring for characteristic ions of tributyl
citrate.[13]

» Quantification: A calibration curve is generated using standards of known tributyl citrate
concentrations. The concentration in the unknown sample is then determined by comparing
its peak area to the calibration curve. The method can achieve a limit of detection in the sub-
pg/mL range.[13]

Logical Workflow Visualization

The following diagram illustrates the general workflow for the synthesis and purification of
tributyl citrate.
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Caption: Workflow for the synthesis of tributyl citrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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